Cas no 55488-81-8 (Methyl 5-Bromo-4-chlorosalicylate)

• Product Name: Methyl 5-Bromo-4-chlorosalicylate
• CAS No: 55488-81-8
• MF: C₈H₆BrClO₃
• MW: 265.488440990448
• MDL: MFCD09800924
• CID: 857141
• PubChem ID: 26370240
• Update Time: 2025-10-05

Methyl 5-Bromo-4-chlorosalicylate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-bromo-4-chloro-2-hydroxybenzoate
• Methyl 5-bromo-4-chlorosalicylate
• 5-Brom-4-chlorsalicylsaeuremethylester
• DB-370934
• Methyl5-bromo-4-chloro-2-hydroxybenzoate
• SCHEMBL747498
• 55488-81-8
• DXRMNHFJAWRYHS-UHFFFAOYSA-N
• CS-0453732
• DTXSID60650101
• BS-28559
• AKOS015835183
• MFCD09800924
• Methyl 5-Bromo-4-chlorosalicylate

• MDL： MFCD09800924
• Inchi： 1S/C8H6BrClO3/c1-13-8(12)4-2-5(9)6(10)3-7(4)11/h2-3,11H,1H3
• InChI Key： DXRMNHFJAWRYHS-UHFFFAOYSA-N
• SMILES： BrC1C(=CC(=C(C(=O)OC)C=1)O)Cl

Computed Properties

• Exact Mass: 263.91900
• Monoisotopic Mass: 263.91888g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53000
• LogP: 2.59470

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on Methyl 5-Bromo-4-chlorosalicylate

Recent Advances in the Application of Methyl 5-Bromo-4-chlorosalicylate (CAS: 55488-81-8) in Chemical Biology and Pharmaceutical Research

Methyl 5-Bromo-4-chlorosalicylate (CAS: 55488-81-8) has emerged as a key intermediate in the synthesis of bioactive compounds, particularly in the development of novel pharmaceuticals and agrochemicals. Recent studies have highlighted its versatility in organic synthesis and its potential applications in drug discovery. This research brief aims to provide an overview of the latest advancements involving this compound, focusing on its chemical properties, synthetic utility, and biological relevance.

One of the most significant developments in the use of Methyl 5-Bromo-4-chlorosalicylate is its role in the synthesis of kinase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a building block for the development of selective JAK2 inhibitors, which are critical in the treatment of myeloproliferative disorders. The study reported a novel synthetic route that leverages the bromo and chloro substituents of Methyl 5-Bromo-4-chlorosalicylate to achieve high regioselectivity in the final compounds.

In addition to its pharmaceutical applications, Methyl 5-Bromo-4-chlorosalicylate has also been investigated for its potential in agrochemical research. A recent patent application (WO2023051234) describes its use in the synthesis of herbicidal compounds with improved environmental profiles. The patent highlights the compound's stability under various environmental conditions, making it an attractive candidate for sustainable agrochemical development.

Further research has explored the mechanistic aspects of Methyl 5-Bromo-4-chlorosalicylate in biological systems. A 2024 study in Bioorganic & Medicinal Chemistry Letters elucidated its interaction with bacterial efflux pumps, suggesting its potential as a scaffold for designing new antibiotics. The study utilized molecular docking and in vitro assays to demonstrate the compound's ability to inhibit efflux pump activity in multidrug-resistant Staphylococcus aureus strains.

From a synthetic chemistry perspective, recent advancements have focused on optimizing the production of Methyl 5-Bromo-4-chlorosalicylate. A 2023 article in Organic Process Research & Development presented a scalable and cost-effective method for its synthesis, achieving a yield of over 85% with minimal byproducts. This development is particularly significant for industrial applications, where large-scale production is often a limiting factor.

Looking ahead, the unique structural features of Methyl 5-Bromo-4-chlorosalicylate continue to inspire new research directions. Its dual functionality (bromo and chloro substituents) and ester group make it a versatile intermediate for further derivatization. Current investigations are exploring its use in the development of PROTACs (Proteolysis Targeting Chimeras) and other targeted protein degradation technologies, which represent a promising frontier in drug discovery.

In conclusion, Methyl 5-Bromo-4-chlorosalicylate (CAS: 55488-81-8) remains a compound of significant interest in chemical biology and pharmaceutical research. Its diverse applications, from kinase inhibitors to agrochemicals and antibiotics, underscore its importance as a synthetic intermediate. As research methodologies continue to advance, we anticipate further breakthroughs that will expand the utility of this compound in addressing complex challenges in human health and agriculture.